Cas no 1780612-91-0 (methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate
• CAS No: 1780612-91-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6391708
• PubChem ID: 105450676
• Update Time: 2025-10-28

methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate
• 1780612-91-0
• EN300-1121037

• Inchi： 1S/C9H15N3O2/c1-4-6-7(9(13)14-3)11-12(5-2)8(6)10/h4-5,10H2,1-3H3
• InChI Key： KPPSPJJQICRTAU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CC)=C(N)N(CC)N=1)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate (CAS No. 1780612-91-0)

Methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate, with the CAS number 1780612-91-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development and material science. The compound belongs to the pyrazole family, which is well-documented for its broad spectrum of biological activities and pharmacological properties.

The molecular structure of methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate features a pyrazole core substituted with amino, ethyl, and carboxylate functional groups. This configuration not only contributes to its unique chemical reactivity but also enhances its suitability for various synthetic transformations. The presence of the amino group at the 5-position and the carboxylate ester at the 3-position makes it an attractive intermediate for constructing more complex molecules, particularly in the synthesis of active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-HIV agents. The compound methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate has been investigated for its pharmacological properties, and preliminary studies suggest that it may exhibit promising activities in these areas.

The synthesis of methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of ethyl acetoacetate with ethyl cyanoacetate to form ethyl 5-cyano-1-methylpyrazole-3-carboxylate. Subsequent reduction of the cyano group using catalytic hydrogenation or chemical reducing agents yields ethyl 5-amino-1-methylpyrazole-3-carboxylate. Further alkylation with diethylamine introduces the ethyl groups at the 1 and 4 positions, resulting in the final product.

The versatility of methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate lies in its ability to serve as a building block for more complex molecules. For instance, it can be further functionalized through nucleophilic substitution reactions to introduce additional substituents at various positions on the pyrazole ring. This flexibility makes it a valuable asset in medicinal chemistry and drug discovery programs.

Recent advancements in computational chemistry have also facilitated the study of methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate. Molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies have helped researchers design more effective derivatives with enhanced potency and selectivity.

The compound has also been explored in material science applications due to its unique electronic properties. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in catalysis and sensing applications. The presence of multiple functional groups in methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate makes it a promising candidate for designing novel metal complexes with tailored properties.

In conclusion, methyl 5-amino-1,4-diethyl-1H-pyrazole-3-carboxylate (CAS No. 1780612-91-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthetic chemistry, while its biological activities suggest promising applications in drug development. Continued research into this compound is likely to yield further insights into its utility and open up new avenues for innovation.